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Compound of Interest

Compound Name: 1,6-Hexanediol diglycidyl ether

Cat. No.: B100789 Get Quote

An In-depth Technical Guide to 1,6-Hexanediol Diglycidyl Ether (CAS: 16096-31-4) for

Researchers and Drug Development Professionals

Introduction
1,6-Hexanediol diglycidyl ether (HDGE), identified by CAS number 16096-31-4, is an

aliphatic organic compound belonging to the glycidyl ether family.[1][2] Structurally, it consists

of a six-carbon hexanediol chain with two terminal glycidyl ether groups.[3] This bifunctional

nature, with two reactive epoxide rings, makes it a versatile molecule with significant

applications in polymer chemistry.[3] While its primary industrial use is as a reactive diluent and

cross-linking agent in epoxy resin systems to reduce viscosity and enhance flexibility, its utility

in biomedical research and drug development is an emerging area of interest.[1][2][3] This

guide provides a comprehensive technical overview of HDGE, focusing on its chemical

properties, synthesis, experimental applications, and potential relevance in the field of drug

development.

Chemical and Physical Properties
1,6-Hexanediol diglycidyl ether is a colorless to slightly yellow, low-volatility liquid with a mild

odor.[3][4] Its key physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 16096-31-4 [3]

Molecular Formula C12H22O4 [3]

Molar Mass 230.30 g/mol [3]

Appearance
Clear, slight yellow to yellow

liquid
[4]

Boiling Point 328.7 °C [5]

Melting Point -23.7 °C [5]

Density 1.076 g/cm³ [5]

Flash Point 120-179 °C [5]

Epoxy Value 0.65-0.70 eq/100g [4]

Solubility

Good solubility in many

organic solvents; moderate

water solubility

[4]

Synthesis of 1,6-Hexanediol Diglycidyl Ether
The synthesis of HDGE is typically achieved through a two-step process involving the reaction

of 1,6-hexanediol with epichlorohydrin, followed by dehydrochlorination.[3][4]

Experimental Protocol: General Synthesis
Reaction of 1,6-Hexanediol with Epichlorohydrin: 1,6-hexanediol is reacted with an excess of

epichlorohydrin in the presence of a Lewis acid catalyst.[3]

Dehydrochlorination: The resulting intermediate is then treated with a base, such as sodium

hydroxide, to induce dehydrochlorination and form the final diglycidyl ether product.[3]
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General synthesis pathway of 1,6-Hexanediol diglycidyl ether.

Applications in Biomedical Research
The ability of HDGE to act as a crosslinking agent has led to its investigation in the fabrication

of biomaterials, particularly hydrogels for tissue engineering and drug delivery applications.[6]

Crosslinking of Hydrogels
HDGE can be used to form stable hydrogel networks by reacting with polymers containing

nucleophilic groups, such as hydroxyl or amine groups.[1] This crosslinking process enhances

the mechanical strength and structural integrity of the hydrogel.[1]

Experimental Protocol: General Hydrogel Crosslinking
Polymer Solution Preparation: A solution of a suitable polymer (e.g., partially hydrolyzed

poly(2-ethyl-2-oxazoline)) is prepared in an aqueous medium.[1]

Addition of Crosslinker: 1,6-Hexanediol diglycidyl ether is added to the polymer solution.

Crosslinking Reaction: The mixture is allowed to react under controlled temperature and pH

to facilitate the crosslinking reaction between the epoxy groups of HDGE and the functional

groups of the polymer, leading to the formation of a hydrogel.[1]
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Crosslinking of polymer chains using HDGE to form a hydrogel.

Biocompatibility and Cytotoxicity
For any biomaterial, assessing its interaction with biological systems is crucial. Studies on

nanogels crosslinked with HDGE have provided some insights into its biocompatibility.

Assay
Concentration
Range

Result Reference

MTS Assay 0.1 to 400 µg/mL Non-toxic [1]

Experimental Protocol: General Cytotoxicity
Assessment (MTS Assay)

Cell Culture: A suitable cell line is cultured in appropriate media.

Preparation of Hydrogel Extracts: The HDGE-crosslinked hydrogel is incubated in cell culture

medium for a specified period (e.g., 24 hours) to allow for the leaching of any unreacted

components.

Cell Treatment: The cultured cells are then exposed to the hydrogel extracts at various

concentrations.

MTS Assay: After a defined incubation period, the MTS reagent is added to the cells. The

metabolic activity of the cells, which correlates with their viability, is determined by measuring

the absorbance of the formazan product.
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Relevance in Drug Development
While HDGE is not currently pursued as an active pharmaceutical ingredient, its chemical

nature as an epoxide-containing molecule is of interest in drug design. Epoxides are reactive

electrophiles that can form covalent bonds with nucleophilic residues in biological

macromolecules, such as proteins and DNA.[7] This reactivity is the basis for the mechanism of

action of some anticancer drugs.[7][8]

Mechanism of Action of Epoxides
The strained three-membered ring of the epoxide group is susceptible to nucleophilic attack,

leading to ring-opening and the formation of a stable covalent bond.[7] In a biological context,

nucleophilic groups on proteins (e.g., cysteine residues) or DNA can act as the nucleophiles.[4]
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General mechanism of covalent modification by an epoxide group.

This alkylating ability raises both opportunities and concerns in drug development. While it can

be harnessed for therapeutic effect, it also underlies the potential for toxicity and mutagenicity.

[7] Therefore, any application of HDGE in a biological system necessitates careful evaluation of

its long-term biocompatibility and toxicological profile.

Safety and Handling
1,6-Hexanediol diglycidyl ether is classified as a skin and eye irritant and a skin sensitizer.[2]

[9] It may cause an allergic skin reaction.[9]
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GHS Hazard Information
H315: Causes skin irritation[9]

H317: May cause an allergic skin reaction[9]

H319: Causes serious eye irritation[9]

H412: Harmful to aquatic life with long lasting effects[9]

Precautionary Measures
P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/protective clothing/eye protection/face protection

P302+P352: IF ON SKIN: Wash with plenty of water

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
1,6-Hexanediol diglycidyl ether is a versatile chemical with well-established applications in

polymer science and emerging potential in the biomedical field. Its utility as a crosslinker for

hydrogels opens avenues for its use in drug delivery and tissue engineering. For drug

development professionals, the reactivity of its epoxide functional groups presents a double-

edged sword: a potential mechanism for therapeutic intervention but also a source of possible

toxicity. Further research is warranted to fully elucidate the biocompatibility and long-term

effects of HDGE-crosslinked materials to realize their full potential in biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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